Cas no 2375274-16-9 (2-(4,4-Dimethylpyrrolidin-2-yl)acetamide;hydrochloride)

• Product Name: 2-(4,4-Dimethylpyrrolidin-2-yl)acetamide;hydrochloride
• CAS No: 2375274-16-9
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• CID: 5943763
• PubChem ID: 145867364
• Update Time: 2025-05-23

2-(4,4-Dimethylpyrrolidin-2-yl)acetamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-Dimethylpyrrolidin-2-yl)acetamide;hydrochloride
• EN300-7436856
• 2375274-16-9
• 2-(4,4-dimethylpyrrolidin-2-yl)acetamide hydrochloride

• Inchi： 1S/C8H16N2O.ClH/c1-8(2)4-6(10-5-8)3-7(9)11;/h6,10H,3-5H2,1-2H3,(H2,9,11);1H
• InChI Key： LEHKFHOZBMKJEM-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC1CC(C)(C)CN1)N

Computed Properties

• Exact Mass: 192.1029409g/mol
• Monoisotopic Mass: 192.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(4,4-Dimethylpyrrolidin-2-yl)acetamide;hydrochloride

Recent Advances in the Study of 2-(4,4-Dimethylpyrrolidin-2-yl)acetamide Hydrochloride (CAS: 2375274-16-9)

In recent years, the compound 2-(4,4-Dimethylpyrrolidin-2-yl)acetamide hydrochloride (CAS: 2375274-16-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and acetamide functional group, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(4,4-Dimethylpyrrolidin-2-yl)acetamide hydrochloride has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and green chemistry approaches to streamline the production process. Notably, the hydrochloride salt form has been favored due to its enhanced solubility and stability, making it more suitable for pharmaceutical formulations. These advancements in synthesis have paved the way for more extensive preclinical evaluations.

Pharmacological studies have revealed that 2-(4,4-Dimethylpyrrolidin-2-yl)acetamide hydrochloride exhibits potent activity as a modulator of specific neurotransmitter systems. In vitro and in vivo experiments have demonstrated its affinity for receptors involved in neurological disorders, such as Parkinson's disease and schizophrenia. The compound's ability to cross the blood-brain barrier efficiently has further bolstered its candidacy for central nervous system (CNS) therapeutics. Recent findings suggest that it may also possess neuroprotective properties, although further mechanistic studies are required to elucidate its exact mode of action.

In addition to its neurological applications, this compound has shown promise in oncology research. Preliminary data indicate that 2-(4,4-Dimethylpyrrolidin-2-yl)acetamide hydrochloride may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. Researchers are particularly interested in its potential as an adjuvant therapy, given its low toxicity profile in healthy cells. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these anticancer properties further.

The safety and pharmacokinetic profile of 2-(4,4-Dimethylpyrrolidin-2-yl)acetamide hydrochloride have also been investigated in recent preclinical trials. Studies in animal models have reported favorable bioavailability and a manageable side effect profile, supporting its progression to clinical trials. Regulatory agencies have granted orphan drug designation for specific indications, accelerating its development timeline. However, challenges such as metabolic stability and long-term toxicity remain to be addressed in subsequent phases of research.

In conclusion, 2-(4,4-Dimethylpyrrolidin-2-yl)acetamide hydrochloride (CAS: 2375274-16-9) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with advancements in synthesis and formulation, position it as a molecule of significant interest for future therapeutic development. Continued research and collaboration will be essential to fully unlock its potential and translate these findings into clinical benefits.